Cas no 1020981-59-2 (N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide)

• Product Name: N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide
• CAS No: 1020981-59-2
• MF: C₁₇H₂₄FN₃O₃S
• MW: 369.454166412354
• CID: 6087996
• PubChem ID: 42175480
• Update Time: 2025-06-11

N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide
• AKOS024503210
• N-(3-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)propyl)cyclopropanecarboxamide
• F5253-0290
• N-[3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylpropyl]cyclopropanecarboxamide
• 1020981-59-2

• Inchi： 1S/C17H24FN3O3S/c18-15-4-1-2-5-16(15)20-9-11-21(12-10-20)25(23,24)13-3-8-19-17(22)14-6-7-14/h1-2,4-5,14H,3,6-13H2,(H,19,22)
• InChI Key： JFDODESXHQMXFD-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1CC1)=O)(N1CCN(C2C=CC=CC=2F)CC1)(=O)=O

Computed Properties

• Exact Mass: 369.15224097g/mol
• Monoisotopic Mass: 369.15224097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide

Comprehensive Overview of N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide (CAS No. 1020981-59-2)

The compound N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide (CAS No. 1020981-59-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular structure featuring a cyclopropanecarboxamide moiety and a 2-fluorophenylpiperazine group, this compound is often explored for its potential interactions with central nervous system (CNS) targets. Researchers are particularly interested in its sulfonyl linker, which may enhance bioavailability and binding affinity.

In recent years, the demand for novel piperazine derivatives has surged due to their versatility in drug discovery. The inclusion of a fluorophenyl group in this compound suggests potential applications in modulating neurotransmitter receptors, a topic frequently searched in academic and industry circles. Keywords like "piperazine-based therapeutics" and "fluorinated drug candidates" align with current trends in precision medicine and CNS disorder treatments.

The sulfonamide functional group in N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide is another focal point, as sulfonamides are known for their metabolic stability and role in enzyme inhibition. This aligns with frequent search queries such as "sulfonamide drug design" and "piperazine sulfonyl compounds," reflecting the compound’s relevance in modern pharmacology. Its CAS No. 1020981-59-2 is often cited in patent literature, underscoring its proprietary significance.

From a synthetic chemistry perspective, the cyclopropane ring in this molecule offers structural rigidity, a feature highly valued in medicinal chemistry for improving drug-target interactions. Searches for "cyclopropane in drug development" and "constrained ring systems" highlight the broader interest in such motifs. The compound’s propyl linker further optimizes spatial orientation, a detail frequently discussed in QSAR (Quantitative Structure-Activity Relationship) studies.

Ongoing research into G-protein-coupled receptors (GPCRs) and serotonin/dopamine modulation has brought compounds like N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide into the spotlight. Its potential as a neuropharmacological agent resonates with trending topics like "mental health therapeutics" and "next-generation CNS drugs." The compound’s unique combination of fluorine substitution and piperazine scaffold may also contribute to improved blood-brain barrier penetration, a critical factor in neuroactive drug design.

In summary, N-(3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide (CAS No. 1020981-59-2) represents a compelling case study in rational drug design. Its structural features and potential applications align with high-traffic search terms like "fluorophenylpiperazine derivatives" and "sulfonamide-based CNS drugs," making it a subject of enduring interest in both academic and industrial research.